![molecular formula C25H25NO B3963171 1-(2,2-diphenylpropanoyl)-3-phenylpyrrolidine](/img/structure/B3963171.png)
1-(2,2-diphenylpropanoyl)-3-phenylpyrrolidine
Overview
Description
1-(2,2-diphenylpropanoyl)-3-phenylpyrrolidine, also known as DPP, is a synthetic compound that belongs to the class of psychoactive substances. It has been found to have potential therapeutic applications in the field of neuroscience.
Mechanism of Action
1-(2,2-diphenylpropanoyl)-3-phenylpyrrolidine acts as a selective inhibitor of the dopamine transporter, which leads to an increase in the extracellular concentration of dopamine in the brain. This increase in dopamine levels is believed to be responsible for the therapeutic effects of this compound in the treatment of dopamine-related disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound can increase the release of dopamine in the brain, which can lead to an improvement in cognitive function and motor control. This compound has also been found to have anxiolytic and antidepressant effects, which may be due to its ability to modulate the activity of the dopamine system.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-(2,2-diphenylpropanoyl)-3-phenylpyrrolidine is its selectivity for the dopamine transporter, which makes it a potential candidate for the treatment of dopamine-related disorders without causing unwanted side effects. However, the use of this compound in lab experiments is limited by its low solubility in water, which makes it difficult to administer in vivo.
Future Directions
Further research is needed to explore the potential therapeutic applications of 1-(2,2-diphenylpropanoyl)-3-phenylpyrrolidine in the treatment of dopamine-related disorders. Studies should focus on optimizing the synthesis method of this compound to improve its solubility and bioavailability. Additionally, the long-term effects of this compound on the dopamine system should be investigated to ensure its safety and efficacy as a therapeutic agent. Finally, the potential use of this compound in combination with other drugs should be explored to enhance its therapeutic effects.
Scientific Research Applications
1-(2,2-diphenylpropanoyl)-3-phenylpyrrolidine has been extensively studied for its potential therapeutic applications in the field of neuroscience. Studies have shown that this compound can act as a potent and selective inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This makes this compound a potential candidate for the treatment of dopamine-related disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).
properties
IUPAC Name |
2,2-diphenyl-1-(3-phenylpyrrolidin-1-yl)propan-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25NO/c1-25(22-13-7-3-8-14-22,23-15-9-4-10-16-23)24(27)26-18-17-21(19-26)20-11-5-2-6-12-20/h2-16,21H,17-19H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FILZAPZENIYSJI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)N3CCC(C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.